2-[({6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl)sulfanyl]benzoic acid

• IUPAC Name: 2-[(6-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]benzoic acid
• InChI: InChI=1S/C17H14N2O3S/c1-11-5-4-8-15-18-12(9-16(20)19(11)15)10-23-14-7-3-2-6-13(14)17(21)22/h2-9H,10H2,1H3,(H,21,22)
• InChI Key: QDFFYTHHKMBUOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=NC(=CC(=O)N12)CSC3=CC=CC=C3C(=O)O
• Molecular Formula: C17H14N2O3S
• Molecular Weight: 326.4 g/mol

Description

2-[({6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl)sulfanyl]benzoic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biochemical and physiological research. This compound is a member of the pyrido[1,2-a]pyrimidine family, which is known for its diverse biological activities. In

Scientific Research Applications

Enzyme Inhibition and Biological Activity

The compound 2-[({6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl)sulfanyl]benzoic acid and its derivatives have shown significant potential as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR). One study highlighted the synthesis of classical and nonclassical analogues demonstrating potent dual inhibitory activities against human TS and DHFR. Particularly, the classical analogue was synthesized by coupling the benzoic acid derivative with diethyl L-glutamate and saponification, resulting in potent dual inhibition, notably making it the most potent known dual inhibitor of human TS and DHFR to date (Gangjee et al., 2008).

Synthesis and Structural Analysis

The synthesis of various derivatives of this compound under conventional and heterogeneous conditions has been documented. New heterocyclic sulfanyl pyrimidin-4(3H)-one derivatives were synthesized, demonstrating a wide spectrum of biological activities. The structure of these compounds was confirmed by elemental analyses and spectroscopic methods, showcasing the compound's versatility and potential in scientific research (Bassyouni & Fathalla, 2013).

Heterocyclic System Development

The compound also plays a role in the development of heterocyclic systems, which are crucial in pharmacological research. For instance, it's been involved in the synthesis of thieno[2,3-b]pyridines, pyrimidino[4',5':4,5]thieno[2,3-b]pyridine, and other complex molecules. These synthesized compounds were elucidated using elemental analysis, spectral data, and alternative synthesis where possible, indicating the compound's significance in developing novel pharmacologically active substances (Abdelriheem et al., 2015).